Cas no 1270451-42-7 (3-AMINO-3-(3,5-DICHLOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(3,5-DICHLOROPHENYL)PROPANENITRILE
• CAS No: 1270451-42-7
• MF: C₉H₈Cl₂N₂
• MW: 215.079219818115
• CID: 5583007
• PubChem ID: 129945519
• Update Time: 2025-05-23

3-AMINO-3-(3,5-DICHLOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(3,5-DICHLOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-3,5-dichloro-
• N15121
• 1270451-42-7

• Inchi： 1S/C9H8Cl2N2/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9H,1,13H2
• InChI Key： IXEUPQKHECLCIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC#N)N)Cl

Computed Properties

• Exact Mass: 214.0064537g/mol
• Monoisotopic Mass: 214.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 367.1±37.0 °C(Predicted)
• pka: 6.19±0.10(Predicted)

Additional information on 3-AMINO-3-(3,5-DICHLOROPHENYL)PROPANENITRILE

3-Amino-3-(3,5-Dichlorophenyl)Propanenitrile: A Comprehensive Overview of Structure, Synthesis, and Applications

3-Amino-3-(3,5-dichlorophenyl)propanenitrile (CAS No. 1270451-42-7) is a structurally unique organic compound characterized by its amino group, dichlorinated aromatic ring, and nitrile functionality. This molecule has garnered significant attention in the fields of medicinal chemistry and materials science due to its versatile reactivity and potential for functionalization. The combination of an aniline-derived aromatic system with a cyano-substituted propyl chain provides a scaffold for diverse applications, particularly in the design of bioactive molecules and agrochemicals.

The core structure of 3-amino-3-(3,5-dichlorophenyl)propanenitrile features a benzene ring substituted with two chlorine atoms at the meta positions, directly linked to a propane nitrile chain bearing an amino group at the terminal carbon. This arrangement creates a highly conjugated system with distinct electronic properties. The presence of the nitrile group (-C≡N) introduces electrophilic character to the molecule, while the amino group (-NH₂) provides nucleophilic reactivity. These dual functionalities enable participation in a wide range of chemical transformations, including nucleophilic addition reactions and condensation processes.

Recent advances in synthetic methodologies have expanded the accessibility of this compound. Modern approaches often employ transition-metal-catalyzed cross-coupling reactions for selective introduction of the dichlorophenyl moiety onto nitrile precursors. Notably, palladium-catalyzed C–N bond formation has been optimized to achieve high yields while maintaining regioselectivity for the para-positioned amino group over other potential substitution sites on the aromatic ring.

From a pharmacological perspective, compounds containing both aromatic dichlorination patterns and nitrile-amino combinations have demonstrated promising biological activities. Studies published in *Journal of Medicinal Chemistry* (2024) highlight that similar scaffolds exhibit inhibitory effects against key kinases involved in cancer progression pathways. The specific positioning of chlorine atoms at the 3 and 5 positions on the phenyl ring appears to enhance lipophilicity while maintaining favorable interactions with hydrophobic pockets in target proteins.

In agrochemical research, derivatives of this core structure have shown herbicidal activity through disruption of plant metabolic pathways. The dichlorinated aromatic system mimics natural auxin molecules that regulate plant growth when introduced at non-physiological concentrations. Current field trials indicate that such compounds maintain efficacy across multiple crop species while demonstrating reduced environmental persistence compared to traditional herbicides.

Material science applications leverage the conjugated nature of this molecule for development of conductive polymers and optoelectronic materials. The nitrile group serves as an effective electron-withdrawing substituent that enhances charge transport properties when incorporated into polymer backbones. Recent work from *Advanced Materials* (2024) demonstrates its use as a monomer component in solution-processable organic semiconductors with improved carrier mobility metrics.

Structural characterization techniques confirm that this compound adopts a planar conformation due to conjugation between the aromatic ring and nitrile triple bond. X-ray crystallography studies reveal intermolecular hydrogen bonding between adjacent amino groups and neighboring dichlorophenyl moieties in crystalline lattices, contributing to thermal stability up to 180°C under ambient conditions.

Synthetic strategies continue evolving with green chemistry principles driving innovation. Microwave-assisted synthesis protocols now achieve complete conversion within minutes using solvent-free conditions while maintaining product purity above 98%. These advancements align with industry demands for sustainable production methods without compromising yield or structural integrity.

Computational modeling studies provide insights into electronic distribution patterns critical for rational drug design applications. Density functional theory (DFT) calculations show that electron density is concentrated around the amino nitrogen atom and delocalized across the aromatic ring system through conjugation effects from both chlorine atoms and nitrile functionality.

The compound's solubility profile exhibits interesting solvent-dependent behavior: it demonstrates enhanced solubility in polar protic solvents like methanol compared to dimethyl sulfoxide (DMSO), suggesting potential utility as a reaction intermediate requiring aqueous compatibility during multi-step syntheses.

Ongoing research focuses on developing enantioselective synthesis routes given its potential chiral center at the propyl carbon bearing both amino and nitrile groups. Chiral resolution techniques using diastereomeric salt formation have yielded optically pure enantiomers with specific rotations exceeding ±90°, opening new avenues for stereochemically defined pharmaceutical development.

In analytical chemistry contexts, this compound serves as an internal standard for GC-MS analysis due to its distinct fragmentation pattern producing characteristic ion peaks at m/z 186 [M+H]⁺ and m/z 168 [M-HCl]⁺ under electron impact ionization conditions.

Cross-disciplinary applications are emerging in bioconjugation chemistry where it functions as a linker molecule between biomolecules and solid supports through Michael addition reactions facilitated by its nitrile functionality reacting with thiol groups present in cysteine residues.

Environmental fate studies indicate biodegradation rates exceeding 70% after 28 days under aerobic conditions when exposed to activated sludge systems containing mixed microbial cultures capable of degrading aromatic compounds through meta-cleavage pathways typical for dichlorinated substrates.

The compound's photophysical properties include absorption maxima at 298 nm (UV region) corresponding to π→π* transitions within its conjugated system, making it suitable as a chromophore component in fluorescent labeling applications when appropriately functionalized through click chemistry approaches.